Cas no 149704-71-2 (1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone)

• Product Name: 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone
• CAS No: 149704-71-2
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 3060817
• PubChem ID: 19576789
• Update Time: 2025-06-11

1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone
• SCHEMBL8260715
• 1-[4-(4-methylpiperidin-1-yl)phenyl]ethanone
• CS-0337135
• STK351488
• AKOS000221414
• 149704-71-2
• 1-[4-(4-METHYLPIPERIDINO)PHENYL]-1-ETHANONE
• 1-(4-(4-Methylpiperidin-1-yl)phenyl)ethanone
• 1-(4-(4-Methylpiperidin-1-yl)phenyl)ethan-1-one

• Inchi： 1S/C14H19NO/c1-11-7-9-15(10-8-11)14-5-3-13(4-6-14)12(2)16/h3-6,11H,7-10H2,1-2H3
• InChI Key： YPBPHLCMFGCTHR-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 217.146664230Da
• Monoisotopic Mass: 217.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone

Research Update on 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone (CAS: 149704-71-2) in Chemical Biology and Pharmaceutical Applications

1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone (CAS: 149704-71-2) is a chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research due to its potential as a versatile intermediate in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the piperidine moiety and the acetylphenyl group, make it a valuable scaffold for designing compounds with potential activity against central nervous system (CNS) disorders, inflammatory diseases, and certain types of cancer. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In the context of biological activity, preliminary in vitro studies have demonstrated that derivatives of 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone exhibit promising binding affinities for various receptors, including dopamine and serotonin receptors. These findings suggest potential applications in the treatment of neurological and psychiatric conditions. Additionally, some derivatives have shown moderate inhibitory effects on pro-inflammatory cytokines, indicating their potential as anti-inflammatory agents. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

From a pharmaceutical development perspective, the physicochemical properties of 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone, such as its solubility, stability, and permeability, have been characterized to assess its drug-likeness. Computational modeling and in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions have provided valuable insights into its pharmacokinetic profile, guiding the design of more potent and safer derivatives. Recent patent filings also indicate growing commercial interest in this compound, particularly in the areas of neurodegenerative disease therapeutics and pain management.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Current research efforts are focused on improving the selectivity and potency of derivatives while minimizing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound class. Future directions may include structure-activity relationship (SAR) studies, formulation optimization, and preclinical evaluation in relevant disease models.

In conclusion, 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethanone represents a promising chemical entity with diverse potential applications in medicinal chemistry. The ongoing research underscores its importance as a valuable scaffold for drug discovery, particularly in CNS disorders and inflammation-related conditions. As investigations progress, this compound may pave the way for novel therapeutic agents addressing unmet medical needs.